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Compound of Interest

Compound Name: Ethyl Butyrylacetate-d5

Cat. No.: B15550715

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
stability of Ethyl Butyrylacetate-d5, a deuterated analog of Ethyl Butyrylacetate. This
document is intended for use by researchers, scientists, and professionals in drug development
and other scientific fields who require detailed technical information on this compound. The
inclusion of data for the non-deuterated form, Ethyl Butyrylacetate (CAS 3249-68-1), is for
comparative purposes, as many physical and chemical properties are expected to be similar.

Core Chemical Properties

Ethyl Butyrylacetate-d5 is a stable isotope-labeled version of Ethyl Butyrylacetate, where five
hydrogen atoms have been replaced by deuterium. This labeling is typically on the butyryl
group. Such deuterated compounds are invaluable in various research applications, including
metabolic studies, pharmacokinetic analyses, and as internal standards in mass spectrometry-
based quantification.

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of Ethyl
Butyrylacetate-d5 and its non-deuterated counterpart.

Table 1: General and Physical Properties
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Property

Ethyl
Butyrylacetate-d5

Ethyl
Butyrylacetate
(non-deuterated)

Source(s)

Molecular Formula CsDsH90s3 CsH1403 [1]
Molecular Weight 163.226 g/mol 158.20 g/mol [1]
Not specified, likely a o
Appearance T Clear, colorless liquid [2]
clear, colorless liquid
Melting Point Not specified -44 °C [2]
N ] - 104 °C at 22 mmHg;
Boiling Point Not specified [2]
90 °C at 10 mmHg
Density Not specified 0.989 g/mL at 25 °C
Refractive Index Not specified n20/D 1.427
Flash Point Not specified 173 °F (78.33 °C) [3][4]
N 10.69 + 0.46
pKa Not specified ) [3]
(Predicted)
LogP Not specified 1.78 [3]
Table 2: Solubility and Stability
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Ethyl
Ethyl
Property Butyrylacetate Source(s)
Butyrylacetate-d5
(non-deuterated)
Water Solubility Not specified Immiscible
Soluble in Chloroform,
Solubility in Organic » Dichloromethane,
Not specified
Solvents Ethyl Acetate,
Methanol, and oils.
Stable under normal
Stability Stable temperatures and
pressures.[5]
Room Temperature
Storage Temperature -20°C (Sealed in dry [1][6]
conditions)
Strong oxidizing
Incompatibilities Not specified agents, acids, bases,
reducing agents.[3][5]
Carbon monoxide,
. carbon dioxide,
Decomposition » o )
Not specified irritating and toxic
Products

fumes and gases

upon combustion.[5]

Experimental Protocols

While specific experimental protocols for the synthesis of Ethyl Butyrylacetate-d5 are not

readily available in the public domain, a general synthetic approach can be inferred from the

synthesis of its non-deuterated analog.

General Synthesis Approach for Ethyl Butyrylacetate

A common method for the synthesis of [3-keto esters like Ethyl Butyrylacetate is the Claisen

condensation. The synthesis of the non-deuterated compound has been described involving

the reaction of butyryl chloride with Meldrum'’s acid, followed by reflux in ethanol.[7]
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A potential synthetic route for Ethyl Butyrylacetate-d5 could involve:

o Preparation of Deuterated Butyryl Chloride: Starting from butyric acid-d7 or a similarly
deuterated precursor, convert it to the corresponding acid chloride, butyryl chloride-d5.

e Acylation of Meldrum's Acid: React the deuterated butyryl chloride with 2,2-dimethyl-1,3-
dioxane-4,6-dione (Meldrum's acid) in the presence of a base like pyridine.

o Ethanolysis: The resulting intermediate is then heated with ethanol to yield Ethyl
Butyrylacetate-d5.

Workflow for a Potential Synthesis of Ethyl Butyrylacetate-d5
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Caption: A potential workflow for the synthesis of Ethyl Butyrylacetate-d5.
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Stability and Storage

Proper handling and storage are crucial to maintain the integrity of Ethyl Butyrylacetate-d5.

o Storage: The recommended storage temperature for Ethyl Butyrylacetate-d5 is -20°C.[1]
The non-deuterated form is considered stable and is typically stored at room temperature in
a dry, well-sealed container.

o Stability: Ethyl Butyrylacetate is stable under normal conditions.[5] It is incompatible with
strong oxidizing agents, acids, bases, and reducing agents.[3][5]

e Handling: Use in a well-ventilated area and avoid contact with skin and eyes.[8][5] Standard
personal protective equipment should be worn.

Logical Relationships in Application

The primary utility of Ethyl Butyrylacetate-d5 stems from its isotopic labeling. This property
makes it a powerful tool in analytical and metabolic research.

Logical Flow of Application in a Research Context

Click to download full resolution via product page

Caption: Use of Ethyl Butyrylacetate-d5 in a typical research workflow.

Conclusion

Ethyl Butyrylacetate-d5 is a valuable tool for researchers in various scientific disciplines. Its
chemical properties are largely comparable to its non-deuterated analog, with the key
difference being the isotopic labeling that enables its use in sensitive analytical methods.
Understanding its stability and proper handling procedures is essential for obtaining reliable
and reproducible results. This guide provides a foundational understanding of the key technical
aspects of this compound to support its effective application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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